Cas no 1226455-72-6 (5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-{[(4-fluorophenyl)methyl]sulfanyl}-1H-imidazole)

• Product Name: 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-{[(4-fluorophenyl)methyl]sulfanyl}-1H-imidazole
• CAS No: 1226455-72-6
• MF: C₂₃H₁₆BrF₃N₂OS
• MW: 505.350153923035
• CID: 5444866
• PubChem ID: 49672952
• Update Time: 2025-05-20

5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-{[(4-fluorophenyl)methyl]sulfanyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)methylsulfanyl]imidazole
• 1226455-72-6
• 5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-2-((4-fluorobenzyl)thio)-1H-imidazole
• F2964-3848
• 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-{[(4-fluorophenyl)methyl]sulfanyl}-1H-imidazole
• AKOS024478501
• 5-(4-Bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-[[(4-fluorophenyl)methyl]thio]-1H-imidazole

• Inchi： 1S/C23H16BrF3N2OS/c24-17-5-3-16(4-6-17)21-13-28-23(31-14-15-1-7-18(25)8-2-15)29(21)19-9-11-20(12-10-19)30-22(26)27/h1-13,22H,14H2
• InChI Key： JOEFGLRPFUDMFS-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 504.01188g/mol
• Monoisotopic Mass: 504.01188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 52.4Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.9±65.0 °C(Predicted)
• pka: 2.17±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-{[(4-fluorophenyl)methyl]sulfanyl}-1H-imidazole

5-(4-Bromophenyl)-1-[4-(Difluoromethoxy)phenyl]-2-{[(4-Fluorophenyl)methyl]sulfanyl}-1H-Imidazole (CAS No. 1226455-72-6): A Comprehensive Overview

The compound 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-{[(4-fluorophenyl)methyl]sulfanyl}-1H-imidazole (CAS No. 1226455-72-6) is a highly specialized imidazole derivative with a unique structural framework. Its molecular architecture incorporates multiple aromatic rings, including a 4-bromophenyl group, a difluoromethoxy substituent, and a 4-fluorobenzylthio moiety, making it a subject of interest in medicinal chemistry and material science. This compound's potential applications span from pharmaceutical intermediates to organic electronic materials, aligning with current research trends in drug discovery and functional materials.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in biological activity and chemical stability. Researchers are particularly intrigued by the difluoromethoxy group, which is known to enhance metabolic stability and bioavailability in drug candidates. The presence of a bromophenyl group further opens avenues for cross-coupling reactions, a hot topic in synthetic chemistry. These attributes make CAS No. 1226455-72-6 a valuable candidate for structure-activity relationship (SAR) studies and high-throughput screening.

The 4-fluorobenzylthio moiety in this compound is another critical feature, as it contributes to lipophilicity and membrane permeability, key factors in drug design. This aligns with the growing focus on central nervous system (CNS) therapeutics, where such properties are highly desirable. Additionally, the compound's potential role in kinase inhibition or GPCR modulation is a subject of ongoing investigation, reflecting the broader interest in targeted therapies and precision medicine.

From a materials science perspective, the aromatic imidazole core of this compound offers opportunities for developing organic semiconductors or light-emitting diodes (OLEDs). The electron-withdrawing and electron-donating groups in its structure could facilitate tunable electroluminescence, a trending topic in green energy and optoelectronics. This dual applicability in life sciences and advanced materials underscores the compound's interdisciplinary significance.

For researchers and industry professionals, the synthesis and purification of 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-{[(4-fluorophenyl)methyl]sulfanyl}-1H-imidazole require meticulous attention to reaction conditions and chromatographic techniques. Common queries in search engines include "how to synthesize imidazole derivatives" or "applications of difluoromethoxy compounds," highlighting the need for detailed technical guidance. The compound's HPLC purity and NMR characterization are also frequently discussed, emphasizing the importance of quality control in chemical research.

In conclusion, CAS No. 1226455-72-6 represents a multifaceted compound with promising applications in both pharmaceuticals and materials engineering. Its structural complexity and functional diversity make it a compelling subject for future studies, particularly in the context of AI-driven drug discovery and sustainable material design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.